Controlled Lipophilicity: XLogP3-AA = 3.1 vs. 2.5 for the tert-Butyl Analog
The target compound exhibits a computed XLogP3-AA of 3.1, which is 0.6 log units higher than the 2.5 value calculated for the closest commercially available unsaturated analog, tert-butyl(cyclohex-3-en-1-ylmethyl)amine [1][2]. This difference arises from the additional methylene unit in the 2-methylbutan-2-yl group versus the symmetrical tert-butyl group, providing a controlled increment in lipophilicity that falls within the optimal range (logP 1–4) for CNS drug-like properties [1].
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3-AA) |
|---|---|
| Target Compound Data | 3.1 |
| Comparator Or Baseline | tert-Butyl(cyclohex-3-en-1-ylmethyl)amine: XLogP3-AA = 2.5 |
| Quantified Difference | Δ = +0.6 log units |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) for both compounds |
Why This Matters
A 0.6 log unit increase in lipophilicity can substantially alter membrane permeability and pharmacokinetic distribution, making the target compound a distinct candidate for CNS-targeting programs where the tert-butyl analog may be suboptimal.
- [1] PubChem. PubChem Compound Summary for CID 43200618, [(Cyclohex-3-en-1-yl)methyl](2-methylbutan-2-yl)amine. XLogP3-AA = 3.1. View Source
- [2] PubChem. PubChem Compound Summary for CID 43200439, Tert-butyl(cyclohex-3-en-1-ylmethyl)amine. XLogP3-AA = 2.5. View Source
